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Compound of Interest

Compound Name: (R)-FTY 720P

Cat. No.: B15570235 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

(R)-FTY720P, the (R)-enantiomer of FTY720 phosphate, is a crucial research compound in the

study of sphingosine-1-phosphate (S1P) receptor signaling. While the Safety Data Sheet (SDS)

for FTY720 (R)-Phosphate indicates that the substance is not classified as hazardous under

the Globally Harmonized System (GHS), proper management and disposal are paramount to

ensure laboratory safety and environmental protection. This guide provides a comprehensive

operational and disposal plan, adhering to best practices for chemical handling in a research

environment.

Immediate Safety and Handling
Before handling (R)-FTY720P, it is essential to be familiar with its properties and to have the

appropriate safety measures in place.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Engineering Controls:
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All handling of solid (R)-FTY720P and preparation of its solutions should be conducted in a

certified chemical fume hood to minimize inhalation risk.

Quantitative Data Presentation
The following table summarizes the available quantitative data for FTY720 Phosphate. It is

important to note that specific data for the (R)-enantiomer is limited, and much of the

information is for the racemic mixture or the parent compound, FTY720.

Property Data Citation

Chemical Name

(2R)-amino-2-[2-(4-

octylphenyl)ethyl]-1,3-

propanediol, 1-(dihydrogen

phosphate)

[1]

Molecular Formula C₁₉H₃₄NO₅P [1][2]

Molecular Weight 387.5 g/mol [1][2]

Physical Form Crystalline solid [1][2]

Melting Point Undetermined

Boiling Point Undetermined

Decomposition Temperature Undetermined

Solubility
Chloroform: 0.5 mg/mL;

DMSO: Slightly soluble
[2]

Stability
Stable for at least 4 years

when stored at -20°C
[2]

Operational and Disposal Plan
This plan outlines the step-by-step procedures for the safe disposal of (R)-FTY720P waste.

The primary method of disposal is through a licensed hazardous waste disposal service. For

laboratories equipped to perform chemical degradation, a recommended procedure for the

hydrolysis of the phosphate ester is also provided.
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Step 1: Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with (R)-FTY720P (e.g., weighing

paper, pipette tips, gloves) and unused solid (R)-FTY720P should be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing (R)-FTY720P should be collected in a separate,

compatible (e.g., High-Density Polyethylene - HDPE) container. Do not mix with other

solvent waste streams unless compatibility has been confirmed.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "(R)-FTY720P," and the approximate concentration and quantity.

Step 2: Storage
Location: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory.

Segregation: Ensure the container is stored away from incompatible materials.

Containment: Keep the waste container in secondary containment to prevent spills.

Step 3: Final Disposal
Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.

Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous

waste disposal.

Experimental Protocols: Recommended Chemical
Degradation
In the absence of a specific, validated protocol for the chemical degradation of (R)-FTY720P,

the following procedure is a conservative recommendation based on the principles of

phosphate monoester hydrolysis.[3][4] This procedure should only be performed by trained
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personnel in a well-equipped laboratory and in compliance with all institutional safety

guidelines.

Objective: To hydrolyze the phosphate ester bond of (R)-FTY720P, followed by neutralization,

to yield less biologically active and more readily disposable compounds.

Materials:

(R)-FTY720P waste solution

1 M Hydrochloric Acid (HCl) or 1 M Sulfuric Acid (H₂SO₄)

1 M Sodium Hydroxide (NaOH) solution

pH indicator strips or a calibrated pH meter

Stir plate and magnetic stir bar

Appropriate reaction vessel (e.g., glass beaker or flask)

Personal Protective Equipment (PPE)

Procedure:

Acid-Catalyzed Hydrolysis:

Perform the entire procedure in a certified chemical fume hood.

Transfer the aqueous (R)-FTY720P waste solution to the reaction vessel.

While stirring, slowly add an equal volume of 1 M HCl or 1 M H₂SO₄ to the solution.

Cover the reaction vessel (e.g., with a watch glass) and allow the reaction to proceed at

room temperature for a minimum of 24 hours to facilitate hydrolysis.

Neutralization:

After the hydrolysis period, the solution will be acidic.
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While stirring, slowly add 1 M NaOH solution dropwise to the reaction mixture.

Frequently monitor the pH of the solution using pH indicator strips or a pH meter.

Continue adding the base until the pH of the solution is within the neutral range of 6.0 to

8.0.

Final Disposal of Treated Waste:

Transfer the neutralized solution to a designated hazardous waste container.

Label the container with its contents (e.g., "Hydrolyzed and Neutralized (R)-FTY720P

solution").

Arrange for disposal through your institution's EHS office.

Mandatory Visualization
FTY720P Signaling Pathway
FTY720 is a prodrug that is phosphorylated in vivo to its active form, FTY720 phosphate

(FTY720P). FTY720P is a potent agonist at four of the five sphingosine-1-phosphate (S1P)

receptors (S1P₁, S1P₃, S1P₄, and S1P₅).[2] The binding of FTY720P to these G protein-

coupled receptors initiates a cascade of intracellular signaling events that are crucial for

various cellular processes, including lymphocyte trafficking.[5][6]
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Caption: FTY720P agonism of S1P receptors and downstream signaling.

Experimental Workflow for (R)-FTY720P Disposal
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The following diagram illustrates the recommended workflow for the safe disposal of (R)-

FTY720P, from initial handling to final disposal.

Laboratory Operations
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Final Disposal
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(in fume hood with PPE)

Generation of Solid and Liquid Waste
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Acid-Catalyzed Hydrolysis
(24 hours)

Liquid Waste Only

Temporary Storage in
Satellite Accumulation Area

Neutralization
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Treated Waste

Disposal via Licensed
Hazardous Waste Service
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Caption: Workflow for the safe disposal of (R)-FTY720P waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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